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Compound of Interest

Compound Name: Dimethyl 3,3'-dithiodipropionate

Cat. No.: B041750

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and potential therapeutic applications of Dimethyl 3,3'-dithiodipropionate. This
disulfide-containing ester has garnered interest as an intermediate in the synthesis of novel
therapeutic agents, notably as an inhibitor of the human papillomavirus (HPV) E6 oncoprotein,
a key player in cervical carcinogenesis. This document consolidates available data on its
physical and chemical characteristics, offers insights into its synthesis, and elucidates its
mechanism of action in the context of HPV-mediated oncogenesis.

Physicochemical Properties

The fundamental physicochemical properties of Dimethyl 3,3'-dithiodipropionate are
summarized below. These parameters are crucial for its handling, formulation, and application
in research and development.

General and Physical Properties
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Chemical Name

Dimethyl 3,3'-
dithiodipropionate

[1]

3,3"-Dithiodipropionic Acid

Synonyms Dimethyl Ester, Dimethyl 3,3'- [1][2]
dithiobispropionate
CAS Number 15441-06-2 [11[2]
Molecular Formula CsH1404S2 [1][2]
Molecular Weight 238.32 g/mol [1][2]
Appearance Pale-Yellow Oil/Liquid [2]
Boiling Point 125 °C at 3 mmHg [2]
Density 1.22 g/cm3 [2]

Refractive Index

1.5060-1.5080

[2]

Solubility

Slightly soluble in Chloroform
and Ethyl Acetate

[2]

2-8 °C, under inert gas

Storage Temperature

[2]

(Nitrogen or Argon)

Spectroscopic Data

Spectroscopic data is essential for the structural elucidation and purity assessment of Dimethyl

3,3'-dithiodipropionate.

Spectroscopy Data Highlights
1H NMR Spectral data available.
13C NMR Spectral data available.

Infrared (IR)

Spectral data available.

Mass Spectrometry

Molecular lon Peak: 238 m/z.
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Synthesis and Experimental Protocols

Dimethyl 3,3'-dithiodipropionate is primarily synthesized through the reaction of methyl
acrylate with a sulfur source. While detailed, peer-reviewed experimental protocols are not
readily available, patent literature describes its preparation as an intermediate.

General Synthesis Scheme

A common synthetic route involves the reaction of methyl acrylate with sodium polysulfide in
the presence of an ammonium sulfide solution and hydrochloric acid. The resulting
intermediate is then treated with a sodium sulfite aqueous solution to yield Dimethyl 3,3'-
dithiodipropionate.[3][4]

A generalized workflow for this synthesis is depicted below:
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Methyl Acrylate, Sodium Polysulfide,
Ammonium Sulfide, HCI

'

Reaction at controlled temperature
(e.g.,-5t0 10 °C)

Treatment with Sodium Sulfite
Aqueous Solution
Grganic Phase SeparatiorD
Purification
(e.g., Distillation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties and
Applications of Dimethyl 3,3'-dithiodipropionate]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b041750#physicochemical-properties-of-
dimethyl-3-3-dithiodipropionate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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